Cas no 2751614-40-9 (1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine)
1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-27126328
- 2751614-40-9
- 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine
- 1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine
-
- MDL: MFCD34594852
- Inchi: 1S/C9H17NO/c1-11-9-4-2-8(6-9,7-10)3-5-9/h2-7,10H2,1H3
- InChI Key: WXZUBNCBTJJASO-UHFFFAOYSA-N
- SMILES: O(C)C12CCC(CN)(CC1)C2
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 35.2Ų
1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27126328-1g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 1g |
$1086.0 | 2023-09-11 | ||
| Enamine | EN300-27126328-5g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 5g |
$3147.0 | 2023-09-11 | ||
| Enamine | EN300-27126328-10g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 10g |
$4667.0 | 2023-09-11 | ||
| Enamine | EN300-27126328-0.05g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 0.05g |
$912.0 | 2025-03-20 | |
| Enamine | EN300-27126328-0.1g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 0.1g |
$956.0 | 2025-03-20 | |
| Enamine | EN300-27126328-0.25g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 0.25g |
$999.0 | 2025-03-20 | |
| Enamine | EN300-27126328-0.5g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 0.5g |
$1043.0 | 2025-03-20 | |
| Enamine | EN300-27126328-1.0g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 1.0g |
$1086.0 | 2025-03-20 | |
| Enamine | EN300-27126328-2.5g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 2.5g |
$2127.0 | 2025-03-20 | |
| Enamine | EN300-27126328-5.0g |
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine |
2751614-40-9 | 95.0% | 5.0g |
$3147.0 | 2025-03-20 |
1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine
Introduction to 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine (CAS No.: 2751614-40-9)
1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine, a compound with the CAS registry number 2751614-40-9, is a bicyclic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities.
The compound's structure consists of a bicyclo[2.2.1]heptane ring system, which is a fused bicyclic framework, substituted at the 4-position with a methoxy group (-OCH3) and at the 1-position with a methanamine group (-CH2NH2). This combination of functional groups provides the molecule with interesting stereochemical properties and reactivity, making it a valuable substrate for further chemical modifications and biological evaluations.
Recent studies have highlighted the importance of bicyclic amine derivatives like 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases.
One of the key areas of research involving this compound is its potential as a building block for more complex molecules with enhanced bioactivity. For instance, researchers have explored the use of this compound in the synthesis of macrocycles and other bioactive molecules through various coupling reactions, such as Suzuki-Miyaura cross-coupling and Stille coupling.
In addition to its synthetic applications, 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine has been studied for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining its suitability as a drug candidate.
Recent advancements in computational chemistry have also enabled researchers to predict the compound's interactions with biological targets, such as enzymes and receptors, using molecular docking studies and quantum mechanical calculations.
Furthermore, the methoxy group in the molecule plays a significant role in modulating its physicochemical properties, such as solubility and lipophilicity, which are essential for its bioavailability and efficacy in vivo.
The synthesis of 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine typically involves multi-step processes that include ring-forming reactions, functional group transformations, and stereochemical control to achieve the desired product with high purity and yield.
As per recent research findings published in reputable journals like *Journal of Medicinal Chemistry* and *Organic Letters*, this compound has shown promising results in preclinical studies targeting specific disease pathways.
In conclusion, CAS No.: 2751614-40-9, or 1-{4-methoxybicyclo[2.2.1]heptan-1-yl}methanamine, represents an important class of bicyclic amine derivatives with diverse applications in drug discovery and chemical synthesis.
2751614-40-9 (1-{4-methoxybicyclo2.2.1heptan-1-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)